Cas no 51850-20-5 (dihydrogen hexahydroxyplatinate)

• Product Name: dihydrogen hexahydroxyplatinate
• CAS No: 51850-20-5
• MF: HO₆Pt
• MW: 292.082343816757
• MDL: MFCD00058744
• CID: 56105
• PubChem ID: 24860230
• Update Time: 2025-07-08

dihydrogen hexahydroxyplatinate Chemical and Physical Properties

Names and Identifiers

• dihydrogen hexahydroxyplatinate
• Dihydrogen hexahydroxyplatinate(IV)
• Hydrogen hexahydroxyplatinate(IV)
• Gold (I) Cyanide
• Platinic acid
• Hydrogenhexahydroxyplatinate (IV)
• HYDROGENHEXAHYDROXYPLATINATE (IV), CA. 64% PT
• HEXAHYDROXY PLATINIC ACID
• HEXAHYDROXOPLATINIC(IV)ACID
• HYDROGEN HEXAHYDROXOPLATINATE(IV)
• DIHYDROGEN HEXAHYDROXOPLATINATE (IV)

• MDL： MFCD00058744
• Inchi： 1S/6O.Pt/q6*-1;+4/p+1
• InChI Key： XDMDWJJEWXMONZ-UHFFFAOYSA-O
• SMILES： [Pt+4]([O-])([O-])([O-])([O-])([O-])[O-].[H+]

Computed Properties

• Exact Mass: 298.99700
• Monoisotopic Mass: 298.996862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 4.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -4
• Tautomer Count: Not determined
• XLogP3: Not determined
• Topological Polar Surface Area: 6

Experimental Properties

• Color/Form: crystal
• Melting Point: dec.
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: slightly soluble(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 99.38000
• LogP: -0.83830
• Solubility: Insoluble
• Vapor Pressure: No data available
• Sensitiveness: Moisture Sensitive

dihydrogen hexahydroxyplatinate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H332-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20-36/37/38
• Safety Instruction： S22-S26-S36/37/39-S38-S37/39-S28A
• Hazardous Material Identification：
• Safety Term：S26;S28A;S37/39
• Storage Condition：Hygroscopic. Store under Argon. Ambient temperatures.
• Risk Phrases：R36/37/38; R43

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on dihydrogen hexahydroxyplatinate

Comprehensive Overview of Dihydrogen Hexahydroxyplatinate (CAS No. 51850-20-5): Properties, Applications, and Innovations

Dihydrogen hexahydroxyplatinate (CAS No. 51850-20-5) is a specialized platinum-based compound with significant relevance in advanced material science and industrial applications. This inorganic complex, characterized by its unique molecular structure, has garnered attention for its catalytic properties and potential uses in nanotechnology. The compound's systematic name, dihydrogen hexahydroxyplatinate, reflects its chemical composition, which includes platinum in a high oxidation state coordinated with hydroxyl groups. Researchers and industries are increasingly exploring its role in sustainable technologies, aligning with global trends toward green chemistry and renewable energy solutions.

One of the most searched questions about dihydrogen hexahydroxyplatinate revolves around its stability and solubility. Studies indicate that this compound exhibits moderate solubility in aqueous solutions, making it suitable for applications in electroplating and surface coating. Its stability under controlled conditions allows for precise manipulation in laboratory settings, a feature highly valued in materials engineering. Additionally, the compound's ability to act as a precursor for platinum nanoparticles has sparked interest in fields like medical diagnostics and nanomaterials synthesis, where precision and reproducibility are critical.

In the context of environmental sustainability, dihydrogen hexahydroxyplatinate has been investigated for its potential in catalytic converters and fuel cell technologies. With the rise of electric vehicles (EVs) and hydrogen energy systems, the demand for efficient catalysts has surged. This compound's unique electronic configuration enables it to facilitate redox reactions, a property that could revolutionize clean energy applications. Users searching for platinum-based catalysts for green energy will find this compound particularly relevant, as it bridges the gap between traditional industrial processes and emerging eco-friendly alternatives.

The synthesis of dihydrogen hexahydroxyplatinate typically involves the reaction of platinum salts with alkaline solutions under controlled pH conditions. This process, often queried as "synthesis of platinum hydroxyl complexes," requires meticulous attention to temperature and reactant ratios to ensure high yield and purity. Advanced characterization techniques, such as X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR), are employed to confirm the compound's structural integrity. These details are crucial for researchers seeking reliable protocols for laboratory-scale or industrial production.

Another trending topic linked to CAS No. 51850-20-5 is its role in biomedical research. While platinum compounds like cisplatin are well-known in oncology, dihydrogen hexahydroxyplatinate offers a distinct profile due to its hydroxyl-rich structure. Preliminary studies suggest its potential in designing biocompatible coatings for medical implants or as a component in diagnostic imaging agents. This aligns with frequent searches for "non-toxic platinum compounds in medicine," highlighting the compound's versatility beyond traditional industrial uses.

From an economic perspective, the global market for platinum-based materials continues to expand, driven by advancements in electronics, energy storage, and catalysis. Dihydrogen hexahydroxyplatinate represents a niche yet growing segment, with suppliers and manufacturers focusing on scalable production methods. Keywords such as "high-purity platinum complexes for research" and "industrial applications of hexahydroxyplatinate" reflect the compound's dual appeal to academic and commercial stakeholders. Its compatibility with emerging technologies like 3D printing of conductive materials further enhances its market potential.

In summary, dihydrogen hexahydroxyplatinate (CAS No. 51850-20-5) stands at the intersection of innovation and practicality. Its multifaceted applications—from energy catalysis to biomedical engineering—make it a compound of enduring interest. As research progresses and industrial demands evolve, this platinum derivative is poised to play a pivotal role in shaping next-generation technologies. For those exploring advanced inorganic materials or sustainable chemical solutions, this compound offers a compelling case study in modern chemistry's transformative power.